1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid
Overview
Description
1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid is a chemical compound with the molecular formula C9H8O4S . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8O4S/c10-9(11)7-1-2-8-6(5-7)3-4-14(8,12)13/h1-2,5H,3-4H2,(H,10,11) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound has a molecular weight of 212.23 . It is a powder at room temperature . For more detailed physical and chemical properties, it’s recommended to refer to specialized chemical databases or materials safety data sheets.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid involves the oxidation of 2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid to form the desired compound.", "Starting Materials": [ "2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid", "Oxidizing agent (e.g. potassium permanganate, sodium dichromate, etc.)", "Solvent (e.g. water, ethanol, etc.)" ], "Reaction": [ "Dissolve 2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid in a suitable solvent.", "Add the oxidizing agent slowly to the reaction mixture while stirring.", "Heat the reaction mixture to a suitable temperature (e.g. 50-100°C) and continue stirring until the reaction is complete.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with a suitable solvent (e.g. water, ethanol, etc.) and dry it under vacuum to obtain 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid." ] } | |
CAS RN |
1533432-75-5 |
Product Name |
1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-4-carboxylic acid |
Molecular Formula |
C9H8O4S |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
